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Compound of Interest

4-Methylumbelliferyl-alpha-D-
Compound Name:
galactopyranoside

Cat. No.: B014246

This guide provides crucial safety and logistical information for the proper handling and
disposal of 4-Methylumbelliferyl-alpha-D-galactopyranoside (4-MU-a-D-Gal), a fluorogenic
substrate used in assays for a-galactosidase activity. Adherence to these protocols is essential
for ensuring laboratory safety and maintaining the integrity of experimental results.

Hazard Identification and Safety Precautions

While some safety data sheets (SDS) do not classify 4-Methylumbelliferyl-alpha-D-
galactopyranoside as a hazardous substance, it is crucial to handle it with care as its
toxicological properties have not been fully investigated.[1] Potential hazards include irritation
to the eyes, skin, and respiratory tract.[1] The compound is also noted to be air-sensitive and
hygroscopic (absorbs moisture from the air).[1]

Chemical and Physical Properties

A summary of the key quantitative data for 4-Methylumbelliferyl-alpha-D-galactopyranoside
is presented below.
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Property Value Source
CAS Number 38597-12-5 [1112]
Molecular Weight 338.31 g/mol [2]
Form White to off-white crystalline o

powder

Storage Temperature

-20°C

[2](3]

Solubility

Water (50 mg/mL with heat),
DMF (50 mg/mL)

[2]

Fluorescence

Excitation: ~360 nm, Emission:
~440 nm

Personal Protective Equipment (PPE)

A thorough hazard assessment should be conducted for any specific laboratory procedure.[4]

[5] However, the following table outlines the minimum recommended PPE for handling 4-

Methylumbelliferyl-alpha-D-galactopyranoside in solid and solution forms.
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Rationale and Best

Body Part Required PPE .
Practices
ANSI z87.1-compliant safety
glasses with side shields or
chemical safety goggles.[1][4] Protects against dust particles
Eyes/Face )
A face shield should be worn and splashes.
over goggles when there is a
significant splash hazard.[4][6]
Prevents contamination of
Skin/Body Laboratory coat.[1][4][6] personal clothing and protects
skin from incidental contact.
Provides protection against
Disposable nitrile gloves.[2][4] incidental chemical exposure.
Hands

[6]

Gloves should be changed

immediately if contaminated.

Respiratory

A NIOSH-approved N95
respirator may be necessary if
handling large quantities of
powder or if dust generation is
unavoidable.[1][2]

Minimizes inhalation of

airborne powder.

Operational and Disposal Plans
Step-by-Step Handling and Storage Protocol

o Preparation: Before handling, ensure the work area is clean and uncluttered. Have all

necessary equipment, including PPE, readily available.

e Weighing (Solid Form): Conduct weighing operations in a well-ventilated area or a chemical

fume hood to minimize dust inhalation.[1] Avoid generating dust.[1][7]

o Solution Preparation: 4-Methylumbelliferyl-alpha-D-galactopyranoside is unstable in

solution; therefore, it should be reconstituted just before use. While it is soluble in water with

heat, solubilization in DMF is often preferred to reduce background fluorescence.
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Handling: After handling, wash hands and forearms thoroughly.[1]

Storage: Store the solid compound in a tightly sealed container in a freezer at or below
-20°C.[1][2] It should be protected from light, air, and moisture.[1][7] For long-term stability,
storing under an inert gas like nitrogen or argon is recommended.[7]

Spill and Emergency Procedures

Spills: In case of a spill, immediately clean the area while wearing appropriate PPE.[1] For
solid spills, vacuum or carefully sweep up the material to avoid creating dust and place it in a
designated, sealed container for disposal.[1][7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making
sure to rinse under the eyelids. Seek medical attention.[1][7]

Skin Contact: Remove any contaminated clothing and wash the affected skin area with
plenty of water. If irritation develops or persists, seek medical attention.[1][7]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.[1]

Ingestion: Rinse the mouth with water and then drink plenty of water. Do not induce vomiting.
Seek medical attention.[1][7]

Waste Disposal Plan

Segregation: All waste contaminated with 4-Methylumbelliferyl-alpha-D-
galactopyranoside, including unused solutions, contaminated gloves, and weighing papers,
should be collected in a clearly labeled, sealed waste container.

Disposal: The disposal of chemical waste must comply with local, state, and federal
regulations. Consult with your institution's environmental health and safety (EHS) department
for specific guidance.[8] Do not pour chemical waste down the drain.[8]

Visual Workflow for Safe Handling

The following diagram illustrates the standard workflow for safely handling 4-

Methylumbelliferyl-alpha-D-galactopyranoside in a laboratory setting.
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Safe Handling Workflow for 4-MU-a-D-Gal
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Caption: A flowchart illustrating the key steps for the safe handling of 4-MU-a-D-Gal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for 4-
Methylumbelliferyl-alpha-D-galactopyranoside]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b014246#personal-protective-equipment-for-
handling-4-methylumbelliferyl-alpha-d-galactopyranoside]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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